6-(1-Anilinoethylidene)-4-methyl-2-nitrocyclohexa-2,4-dien-1-one

• CAS No.: 112932-55-5
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol
• IUPAC Name: 4-methyl-2-(C-methyl-N-phenylcarbonimidoyl)-6-nitrophenol
• InChI: InChI=1S/C15H14N2O3/c1-10-8-13(15(18)14(9-10)17(19)20)11(2)16-12-6-4-3-5-7-12/h3-9,18H,1-2H3
• InChI Key: IIEXCJFJWPFZFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)[N+](=O)[O-])O)C(=NC2=CC=CC=C2)C

Description

6-(1-Anilinoethylidene)-4-methyl-2-nitrocyclohexa-2,4-dien-1-one is a complex organic compound with a unique structure that includes an anilino group, a nitro group, and a cyclohexadienone core

Preparation Methods

The synthesis of 6-(1-Anilinoethylidene)-4-methyl-2-nitrocyclohexa-2,4-dien-1-one typically involves the reaction of aniline with a suitable precursor under specific conditions. One common method involves the condensation of aniline with a cyclohexadienone derivative in the presence of a catalyst. The reaction conditions, such as temperature, solvent, and catalyst, can significantly influence the yield and purity of the final product .

Chemical Reactions Analysis

6-(1-Anilinoethylidene)-4-methyl-2-nitrocyclohexa-2,4-dien-1-one undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can undergo reduction reactions to form different derivatives.

Substitution: The anilino group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common reagents used in these reactions include reducing agents like sodium borohydride and oxidizing agents like potassium permanganate. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6-(1-Anilinoethylidene)-4-methyl-2-nitrocyclohexa-2,4-dien-1-one has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 6-(1-Anilinoethylidene)-4-methyl-2-nitrocyclohexa-2,4-dien-1-one involves its interaction with specific molecular targets and pathways. The compound can bind to proteins and enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

6-(1-Anilinoethylidene)-4-methyl-2-nitrocyclohexa-2,4-dien-1-one can be compared with other similar compounds, such as:

3-(1-Anilinoethylidene)-5-benzylpyrrolidine-2,4-dione: Another compound with an anilino group and a similar core structure.

8-Anilinonaphthalene-1-sulfonic acid: A compound used as a fluorescent probe in biological studies.